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Introduction

Penconazole is a systemic triazole fungicide widely utilized in agriculture for the management
of a variety of fungal diseases in pome fruits, notably apple scab, powdery mildew, and other
significant pathogens. Its efficacy stems from its role as a sterol demethylation inhibitor (DMI),
which disrupts the biosynthesis of ergosterol, an essential component of fungal cell
membranes.[1][2][3][4] This document provides detailed application notes and experimental
protocols for the use of penconazole in a research and development context, with a focus on
controlling pome fruit scab (Venturia inaequalis) and other relevant pathogens.

Mode of Action

Penconazole's primary mode of action is the inhibition of the C14-demethylase enzyme, a
critical step in the ergosterol biosynthesis pathway in fungi.[1][3] By blocking this enzyme,
penconazole prevents the conversion of lanosterol to ergosterol. This disruption leads to an
accumulation of toxic sterol precursors and a deficiency of ergosterol, ultimately compromising
the integrity and function of the fungal cell membrane, leading to the cessation of fungal growth
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and development.[3] Penconazole exhibits both protective and curative action and is absorbed
by the leaves and translocated acropetally.[1]
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Caption: Penconazole inhibits the 14a-demethylase enzyme in the ergosterol biosynthesis
pathway.

Spectrum of Activity in Pome Fruits

Penconazole is effective against a range of fungal pathogens affecting pome fruits.

Apple Scab (Venturia inaequalis): Penconazole is widely used for the control of apple scab,
a major disease of apples and pears.[1][4]

o Powdery Mildew (Podosphaera leucotricha): It provides effective control of powdery mildew
on apples and pears.[1][3][5]

e Brown Rot (Monilinia spp.): While primarily known for scab and powdery mildew control,
some sources suggest activity against brown rot.[3][6]

o Grey Mold (Botrytis cinerea): Limited information is available on the efficacy of penconazole
specifically against grey mold in pome fruits, though it is used against this pathogen in other
crops.[7]

Quantitative Data on Efficacy

The following tables summarize quantitative data on the application and efficacy of
penconazole for controlling key pome fruit pathogens.

Table 1: Efficacy of Penconazole against Apple Scab (Venturia inaequalis)
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Disease
Application Application . Incidence/Sev
o Cultivar . Reference
Rate Timing erity
Reduction
Provided
5 sprays at 25- maximum control
) day intervals - of primary and
0.05% solution ] ] Not Specified [4]
starting from pink secondary scab
bud stage on leaves and
fruit.
0.05-0.075%
concentration Recommended
(500-750 mL per Not specified Apple & Pear for management [3]

1000 liters of

water)

of scab.

Table 2: Efficacy of Penconazole against Powdery Mildew (Podosphaera leucotricha)

Disease
Application Application . Incidence/Sev
o Cultivar . Reference
Rate Timing erity
Reduction
Effective for
10 days after ]
) suppression of
10-12.5 mL/100L  spur burst (pink } ] .
_ primary infection
water (Dilute stage), repeated Apple [8]
) ) and control of
Spraying) 4-5 times at 10-
] secondary
14 day intervals. ] )
infections.
0.05-0.075%
) Recommended
concentration
» for management
(500-750 mL per Not specified Apple & Pear [3]
) of powdery
1000 liters of ]
mildew.

water)
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Application Recommendations

For effective control and resistance management, consider the following application strategies:

Preventative Applications: Apply penconazole before the onset of disease, especially during
periods of high infection risk (e.g., cool, wet weather for apple scab).[9]

o Curative Applications: Penconazole has curative properties and can be applied shortly after
an infection period has occurred.[1]

o Application Timing: For apple scab, applications are often timed around key phenological
stages such as green tip, pink bud, petal fall, and subsequent cover sprays.[4][10] For
powdery mildew, applications from tight cluster until terminal growth ceases are
recommended.[11]

» Resistance Management: To mitigate the risk of fungicide resistance, it is crucial to rotate
penconazole (a Group 3 fungicide) with fungicides from different FRAC (Fungicide
Resistance Action Committee) groups.[12] Tank-mixing with a multi-site fungicide is also a
recommended strategy.

Experimental Protocols
Protocol 1: Field Efficacy Trial for Apple Scab Control

Objective: To evaluate the efficacy of penconazole in controlling apple scab (Venturia
inaequalis) in a field setting.

Materials:

Apple orchard with a history of apple scab.

Penconazole formulation (e.g., 10% EC).

Airblast sprayer or backpack sprayer for application.

Randomized complete block design with a minimum of 4 replicate plots per treatment.

Untreated control plots.
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» Standard fungicide treatment for comparison (optional).
e Disease assessment tools (e.g., rating scales).
Procedure:

o Plot Establishment: Design the trial in a randomized complete block design. Each plot should
contain a sufficient number of trees to minimize edge effects.

e Treatment Application:

o Prepare the penconazole spray solution according to the desired application rate (e.g.,
0.05% concentration).

o Apply the treatments at predetermined phenological stages (e.g., pink bud, petal fall, and
subsequent cover sprays at 10-14 day intervals).[4][8]

o Ensure thorough coverage of the entire tree canopy.
e Disease Assessment:

o Assess disease incidence (% of infected leaves/fruit) and severity (% of leaf/fruit area
affected) at regular intervals and at harvest.

o For leaf scab, randomly select a predetermined number of shoots per tree and assess the
leaves.

o For fruit scab, randomly select a sample of fruit from each tree at harvest and assess for
scab lesions.

o Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to
determine significant differences between treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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